1-{1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-[(3,4-difluorophenyl)methyl]piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C17H18F5N3O2/c18-13-2-1-11(7-14(13)19)8-23-5-3-12(4-6-23)24-9-15(26)25(16(24)27)10-17(20,21)22/h1-2,7,12H,3-6,8-10H2
• InChI Key: JWBLKKQTZRCPED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)CC3=CC(=C(C=C3)F)F
• Molecular Formula: C17H18F5N3O2
• Molecular Weight: 391.34 g/mol

Description

The compound “1-{1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione” is a complex organic molecule. It has a molecular formula of C17H22F2N2O. The structure includes a piperidine ring and an imidazolidine-2,4-dione group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups. It includes a piperidine ring, which is a common feature in many pharmaceutical compounds. The 3,4-difluorophenyl group is a common motif in medicinal chemistry, known for its bioisosteric properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 308.37 g/mol. It has a computed XLogP3-AA value of 2.4, suggesting it has moderate lipophilicity. It has 0 hydrogen bond donors and 4 hydrogen bond acceptors. The compound has a rotatable bond count of 3.

Scientific Research Applications

Antibacterial Activity

• A recent study described a facile synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid and 1,3-difluorobenzene. .

Antifungal Derivatives

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Mechanism of Action

While the exact mechanism of action for this compound isn’t specified, similar compounds have shown potent anticancer activity against various types of cancer cell lines.

Future Directions

The future research directions for this compound could involve further exploration of its potential anticancer activity. Additionally, more research could be done to fully understand its mechanism of action and to optimize its properties for potential therapeutic use.